Cas no 190273-85-9 (5,6-Difluoroquinazolin-2-amine)

• Product Name: 5,6-Difluoroquinazolin-2-amine
• CAS No: 190273-85-9
• MF: C₈H₅F₂N₃
• MW: 181.142207860947
• MDL: MFCD13193276
• CID: 1081568
• PubChem ID: 10726075
• Update Time: 2025-09-23

5,6-Difluoroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoroquinazolin-2-amine
• 2-Amino-5,6-difluoroquinazoline
• 190273-85-9
• AT24750
• MFCD13193276
• 5,6-Difluoro-quinazolin-2-ylamine
• CS-0449121
• DTXSID30443966

• MDL： MFCD13193276
• Inchi： 1S/C8H5F2N3/c9-5-1-2-6-4(7(5)10)3-12-8(11)13-6/h1-3H,(H2,11,12,13)
• InChI Key： QEZDOEMHBQDDKA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C1=CN=C(N)N=2)F

Computed Properties

• Exact Mass: 181.04500
• Monoisotopic Mass: 181.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 2.07140

5,6-Difluoroquinazolin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines